Cas no 1805649-39-1 (Ethyl 3-cyano-4,5-diiodophenylacetate)
Ethyl 3-cyano-4,5-diiodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4,5-diiodophenylacetate
-
- Inchi: 1S/C11H9I2NO2/c1-2-16-10(15)5-7-3-8(6-14)11(13)9(12)4-7/h3-4H,2,5H2,1H3
- InChI Key: NGKKNCWMBTWVSG-UHFFFAOYSA-N
- SMILES: IC1C(=C(C#N)C=C(C=1)CC(=O)OCC)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 3.1
- Topological Polar Surface Area: 50.1
Ethyl 3-cyano-4,5-diiodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022072-250mg |
Ethyl 3-cyano-4,5-diiodophenylacetate |
1805649-39-1 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015022072-500mg |
Ethyl 3-cyano-4,5-diiodophenylacetate |
1805649-39-1 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015022072-1g |
Ethyl 3-cyano-4,5-diiodophenylacetate |
1805649-39-1 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 3-cyano-4,5-diiodophenylacetate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Ethyl 3-cyano-4,5-diiodophenylacetate
Ethyl 3-cyano-4,5-diiodophenylacetate (CAS No. 1805649-39-1): A Comprehensive Overview
Ethyl 3-cyano-4,5-diiodophenylacetate (CAS No. 1805649-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and advanced material synthesis. The presence of multiple iodine atoms and a cyano group in its molecular structure imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.
The molecular formula of Ethyl 3-cyano-4,5-diiodophenylacetate is C10H7INO3, reflecting its complex composition. The compound's structure consists of a phenyl ring substituted with two iodine atoms at the 4th and 5th positions, a cyano group at the 3rd position, and an acetoate ester group at the 2nd position. This arrangement not only enhances its chemical versatility but also opens up numerous possibilities for further functionalization and derivatization.
In recent years, Ethyl 3-cyano-4,5-diiodophenylacetate has been extensively studied for its potential applications in medicinal chemistry. The iodine atoms present in the molecule make it an attractive candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the synthesis of biaryl compounds. These reactions are pivotal in constructing complex drug molecules with enhanced pharmacological properties.
One of the most compelling aspects of Ethyl 3-cyano-4,5-diiodophenylacetate is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects against various diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The cyano group further contributes to the compound's reactivity, allowing for diverse chemical transformations that can lead to the discovery of new drug candidates.
The compound's unique electronic properties also make it a valuable tool in materials science. The presence of multiple halogen atoms enhances its interaction with other molecules, making it suitable for applications in organic electronics and photovoltaic devices. Recent research has explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs), where its ability to undergo controlled modifications offers significant advantages.
The synthesis of Ethyl 3-cyano-4,5-diiodophenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from readily available starting materials through a series of halogenation, cyanation, and esterification steps. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.
In conclusion, Ethyl 3-cyano-4,5-diiodophenylacetate (CAS No. 1805649-39-1) is a versatile and highly reactive compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a key intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover new methodologies for utilizing this compound, its importance in scientific innovation is expected to grow even further.
1805649-39-1 (Ethyl 3-cyano-4,5-diiodophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)